Cas no 2171838-03-0 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2,2,2-trifluoroethyl)butanamidoacetic acid)

2-4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-N-(2,2,2-trifluoroethyl)butanamidoacetic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. Its key structural features include an Fmoc-protected amine group, a trifluoroethyl side chain, and a carboxyl terminus, making it suitable for solid-phase peptide synthesis (SPPS). The trifluoroethyl moiety enhances steric and electronic properties, potentially improving peptide stability and binding affinity. The Fmoc group allows for orthogonal deprotection under mild basic conditions, ensuring compatibility with sensitive residues. This compound is particularly valuable in medicinal chemistry and bioconjugation, where precise control over peptide functionalization is required. Its high purity and well-defined reactivity profile make it a reliable building block for complex peptide architectures.
2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2,2,2-trifluoroethyl)butanamidoacetic acid structure
2171838-03-0 structure
Product name:2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2,2,2-trifluoroethyl)butanamidoacetic acid
CAS No:2171838-03-0
MF:C23H23F3N2O5
MW:464.434336900711
CID:6399275
PubChem ID:165558789

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2,2,2-trifluoroethyl)butanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2,2,2-trifluoroethyl)butanamidoacetic acid
    • EN300-1504457
    • 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2,2,2-trifluoroethyl)butanamido]acetic acid
    • 2171838-03-0
    • Inchi: 1S/C23H23F3N2O5/c24-23(25,26)14-28(12-21(30)31)20(29)10-5-11-27-22(32)33-13-19-17-8-3-1-6-15(17)16-7-2-4-9-18(16)19/h1-4,6-9,19H,5,10-14H2,(H,27,32)(H,30,31)
    • InChI Key: JOOWVUSAGYVNIP-UHFFFAOYSA-N
    • SMILES: FC(CN(CC(=O)O)C(CCCNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)(F)F

Computed Properties

  • Exact Mass: 464.15590632g/mol
  • Monoisotopic Mass: 464.15590632g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 10
  • Complexity: 680
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 95.9Ų

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2,2,2-trifluoroethyl)butanamidoacetic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1504457-10000mg
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2,2,2-trifluoroethyl)butanamido]acetic acid
2171838-03-0
10000mg
$3622.0 2023-09-27
Enamine
EN300-1504457-50mg
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2,2,2-trifluoroethyl)butanamido]acetic acid
2171838-03-0
50mg
$707.0 2023-09-27
Enamine
EN300-1504457-100mg
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2,2,2-trifluoroethyl)butanamido]acetic acid
2171838-03-0
100mg
$741.0 2023-09-27
Enamine
EN300-1504457-2500mg
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2,2,2-trifluoroethyl)butanamido]acetic acid
2171838-03-0
2500mg
$1650.0 2023-09-27
Enamine
EN300-1504457-250mg
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2,2,2-trifluoroethyl)butanamido]acetic acid
2171838-03-0
250mg
$774.0 2023-09-27
Enamine
EN300-1504457-500mg
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2,2,2-trifluoroethyl)butanamido]acetic acid
2171838-03-0
500mg
$809.0 2023-09-27
Enamine
EN300-1504457-1.0g
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2,2,2-trifluoroethyl)butanamido]acetic acid
2171838-03-0
1g
$0.0 2023-06-05
Enamine
EN300-1504457-5000mg
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2,2,2-trifluoroethyl)butanamido]acetic acid
2171838-03-0
5000mg
$2443.0 2023-09-27
Enamine
EN300-1504457-1000mg
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2,2,2-trifluoroethyl)butanamido]acetic acid
2171838-03-0
1000mg
$842.0 2023-09-27

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2,2,2-trifluoroethyl)butanamidoacetic acid Related Literature

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2,2,2-trifluoroethyl)butanamidoacetic acid

Comprehensive Overview of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2,2,2-trifluoroethyl)butanamidoacetic acid (CAS No. 2171838-03-0)

In the realm of synthetic organic chemistry and pharmaceutical research, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2,2,2-trifluoroethyl)butanamidoacetic acid (CAS No. 2171838-03-0) has emerged as a compound of significant interest. This molecule, characterized by its Fmoc-protected amino acid structure and trifluoroethyl moiety, is widely utilized in peptide synthesis, drug discovery, and bioconjugation applications. Its unique chemical properties make it a valuable building block for researchers exploring targeted drug delivery and proteomics.

The compound’s Fmoc group (9H-fluoren-9-ylmethoxycarbonyl) is a cornerstone in solid-phase peptide synthesis (SPPS), a technique pivotal for developing therapeutic peptides and biologics. With the growing demand for precision medicine and personalized therapies, the role of CAS No. 2171838-03-0 in facilitating high-yield peptide coupling has garnered attention. Researchers are particularly intrigued by its compatibility with automated synthesizers, which aligns with the industry’s shift toward AI-driven drug design and high-throughput screening.

Another notable feature of this compound is its trifluoroethyl side chain, which enhances metabolic stability and bioavailability—a critical factor in orphan drug development and enzyme inhibitor design. Recent studies highlight its potential in addressing antibiotic resistance by enabling the synthesis of novel antimicrobial peptides. This aligns with global health trends focusing on One Health initiatives and sustainable therapeutics.

From a commercial perspective, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2,2,2-trifluoroethyl)butanamidoacetic acid is often searched alongside terms like “Fmoc-amino acid derivatives”, “peptide modification reagents”, and “CAS 2171838-03-0 supplier”. Its applications extend to biomarker discovery and diagnostic probe development, reflecting the intersection of chemistry and digital health technologies. As the pharmaceutical industry embraces green chemistry principles, the compound’s efficient synthesis routes and minimal waste generation further elevate its relevance.

In summary, CAS No. 2171838-03-0 represents a versatile tool for modern research, bridging gaps between chemical biology, material science, and therapeutic innovation. Its multifaceted applications—from peptide-based vaccines to bioimaging agents—underscore its importance in advancing life sciences and biotechnology.

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